Cas no 58730-35-1 (2-(3-Aminophenyl)-N-methylacetamide)

2-(3-Aminophenyl)-N-methylacetamide is an organic compound featuring both an aromatic amine and an acetamide functional group, making it a versatile intermediate in pharmaceutical and fine chemical synthesis. Its structure allows for further derivatization, enabling applications in the development of active pharmaceutical ingredients (APIs) and specialty chemicals. The presence of the 3-aminophenyl group enhances reactivity in electrophilic substitution and coupling reactions, while the N-methylacetamide moiety contributes to solubility and stability. This compound is particularly valuable in medicinal chemistry for constructing pharmacophores with potential biological activity. High purity grades are available to ensure consistency in research and industrial processes. Proper handling under controlled conditions is recommended due to its reactive amine group.

2-(3-Aminophenyl)-N-methylacetamide structure

58730-35-1 structure

Product Name:2-(3-Aminophenyl)-N-methylacetamide

CAS No:58730-35-1

MF:C₉H₁₂N₂O

MW:164.204381942749

MDL:MFCD10022150

CID:841658

PubChem ID:28689656

Update Time:2025-06-08

2-(3-Aminophenyl)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

- 2-(3-Aminophenyl)-N-methylacetamide
- Benzeneacetamide, 3-amino-N-methyl-
- 2-(3-aminophenyl)-N-methylacetamide(SALTDATA: FREE)
- STK946200
- MFCD10022150
- DTXSID60651557
- SCHEMBL1634793
- EN300-701436
- VS-10693
- 3-amino-phenylacetic acid methylamide
- MKEMWAFRDCOQKK-UHFFFAOYSA-N
- N10567
- DB-216364
- AKOS000299284
- SB75925
- 58730-35-1
- BBL031706
- CS-0116723
- MDL： MFCD10022150
- Inchi： 1S/C9H12N2O/c1-11-9(12)6-7-3-2-4-8(10)5-7/h2-5H,6,10H2,1H3,(H,11,12)
- InChI Key： MKEMWAFRDCOQKK-UHFFFAOYSA-N
- SMILES： O=C(CC1C=CC=C(C=1)N)NC

Computed Properties

Exact Mass: 164.09506
Monoisotopic Mass: 164.094963011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 159
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 55.1Å²

Experimental Properties

PSA: 55.12

2-(3-Aminophenyl)-N-methylacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A620030-100mg	2-(3-aminophenyl)-N-methylacetamide	58730-35-1		100mg	$ 70.00	2022-06-07
TRC	A620030-500mg	2-(3-aminophenyl)-N-methylacetamide	58730-35-1		500mg	$ 230.00	2022-06-07
TRC	A620030-1g	2-(3-aminophenyl)-N-methylacetamide	58730-35-1		1g	$ 340.00	2022-06-07
Alichem	A019118724-5g	2-(3-Aminophenyl)-N-methylacetamide	58730-35-1	95%	5g	$463.22	2023-09-01
Chemenu	CM275554-5g	2-(3-Aminophenyl)-N-methylacetamide	58730-35-1	95%	5g	$409	2021-06-16
Chemenu	CM275554-5g	2-(3-Aminophenyl)-N-methylacetamide	58730-35-1	95%	5g	$409	2022-06-10
abcr	AB267965-1 g	2-(3-Aminophenyl)-N-methylacetamide, 95%; .	58730-35-1	95%	1 g	€304.50	2023-07-20
abcr	AB267965-5 g	2-(3-Aminophenyl)-N-methylacetamide, 95%; .	58730-35-1	95%	5 g	€1,045.70	2023-07-20
abcr	AB267965-10 g	2-(3-Aminophenyl)-N-methylacetamide, 95%; .	58730-35-1	95%	10 g	€1,660.80	2023-07-20
eNovation Chemicals LLC	Y1003518-10g	2-(3-aminophenyl)-N-methylacetamide	58730-35-1	95%	10g	$900	2024-07-24